Cas no 887206-52-2 (4-chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide)

• Product Name: 4-chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide
• CAS No: 887206-52-2
• MF: C₂₅H₂₈ClN₃O₂S
• MW: 470.026723861694
• CID: 5947715
• PubChem ID: 16806573
• Update Time: 2025-05-26

4-chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide
• 4-chloro-N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide
• Benzamide, 4-chloro-N-[2-[4-(4-methoxyphenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-
• 4-chloro-N-[1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]benzamide
• 4-chloro-N-{1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}benzamide
• F0655-0663
• AKOS024593309
• 887206-52-2

• Inchi： 1S/C25H28ClN3O2S/c1-18(27-25(30)19-5-7-20(26)8-6-19)24(23-4-3-17-32-23)29-15-13-28(14-16-29)21-9-11-22(31-2)12-10-21/h3-12,17-18,24H,13-16H2,1-2H3,(H,27,30)
• InChI Key： DXIFPKQYJNOTNU-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCN(C2=CC=C(OC)C=C2)CC1)C1SC=CC=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 469.1590760g/mol
• Monoisotopic Mass: 469.1590760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73Ų

Additional information on 4-chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide

Introduction to 4-Chloro-N-{1-4-(4-Methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide (CAS No. 887206-52-2)

4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide (CAS No. 887206-52-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chlorobenzamide moiety, a piperazine ring, and a thiophene group. These structural elements contribute to its diverse pharmacological properties, making it a subject of extensive research in both academic and industrial settings.

The chlorobenzamide moiety in the compound is known for its ability to interact with various biological targets, including enzymes and receptors. This functional group has been extensively studied for its role in modulating the activity of enzymes such as carbonic anhydrase and proteases, which are implicated in a range of diseases. The presence of the piperazine ring further enhances the compound's ability to interact with biological systems, particularly by modulating the activity of neurotransmitter receptors such as serotonin and dopamine receptors. The thiophene group, on the other hand, adds to the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have highlighted the potential of 4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide in treating neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects in animal models of Parkinson's disease. The researchers found that the compound effectively reduced oxidative stress and neuroinflammation, leading to improved motor function and cognitive performance in the treated animals.

In addition to its neurological applications, 4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide has shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide have also been extensively studied. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

In terms of safety and toxicity, preliminary studies suggest that 4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully assess its safety profile before it can be advanced to clinical trials.

The development of 4-Chloro-N-{1-4-(4-methoxyphenyl)piperazin-1-y l - 1 - ( thiophen - 2 - yl ) propan - 2 - yl } benzamide as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from chemists, biologists, and clinicians. Current research focuses on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the compound's bioavailability and target specificity.

In conclusion, 4-Chloro-N-{1-[4-(4-methoxyphenyl)piperazin-l-y l ) - 1 - ( thiophen - 2 - yl ) propan - 2 - yl } benzamide (CAS No. 887206–52–2) represents a promising lead compound with potential applications in treating neurological disorders and cancer. Its unique structural features and diverse pharmacological properties make it an attractive candidate for further development and clinical evaluation.